Cas no 1803604-68-3 (piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride)

• Product Name: piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride
• CAS No: 1803604-68-3
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• MDL: MFCD28397750
• CID: 4617663
• PubChem ID: 119031258
• Update Time: 2025-11-05

piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride

• MDL： MFCD28397750
• Inchi： 1S/C13H24N2O2.ClH/c1-11-5-8-15(9-6-11)13(16)17-10-12-4-2-3-7-14-12;/h11-12,14H,2-10H2,1H3;1H
• InChI Key： VMPJKWQMHBOYFK-UHFFFAOYSA-N
• SMILES： C(N1CCC(C)CC1)(=O)OCC1NCCCC1.Cl

piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride

Introduction to Piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate Hydrochloride (CAS No. 1803604-68-3)

Piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride, a compound with the chemical identifier CAS No. 1803604-68-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups within its molecular framework makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The compound's structure consists of a piperidin-2-ylmethyl moiety linked to a 4-methylpiperidine-1-carboxylate group, both of which are critical for its biological activity. The presence of these specific functional groups not only influences its chemical properties but also determines its interaction with biological targets. This dual functionality has positioned piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride as a versatile building block in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel pharmacological agents that can modulate neurotransmitter systems. Piperidin-based compounds have shown particular promise in this area, with several derivatives already undergoing clinical evaluation for their potential therapeutic effects. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it an attractive option for formulation into drug products.

One of the most compelling aspects of piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride is its role in the synthesis of potential treatments for neurological disorders. Research has indicated that this compound may interact with various receptors and enzymes involved in neurotransmission, including those targeted by drugs used to treat conditions such as depression, anxiety, and cognitive impairments. The ability to fine-tune its molecular structure allows chemists to develop analogs with enhanced selectivity and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These techniques not only highlight the sophistication of modern chemical synthesis but also underscore the importance of innovation in developing new pharmaceuticals.

Recent studies have also explored the pharmacokinetic properties of piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, including reasonable oral bioavailability and moderate metabolic clearance rates. These findings are encouraging for further development and clinical translation.

The field of medicinal chemistry is constantly evolving, driven by the need for more effective and safer drugs. Piperidin-based compounds like piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride continue to be at the forefront of this research, offering new opportunities for therapeutic intervention. As our understanding of biological systems improves, so does our ability to design molecules that can precisely target disease-causing mechanisms.

In conclusion, piperidin-2-ylmethyl 4-methylpiperidine-1-carboxylate hydrochloride represents a significant contribution to pharmaceutical chemistry. Its unique structure, potential applications in drug development, and favorable pharmacokinetic properties make it a compound of great interest. As research progresses, we can expect to see further advancements in its application across various therapeutic areas, ultimately benefiting patients worldwide.